Cas no 120-74-1 (5-Norbornen-2-carboxylic acid)

5-Norbornen-2-carboxylic acid is a bicyclic organic compound featuring a carboxylic acid functional group attached to a norbornene framework. Its strained alkene structure and reactive carboxyl group make it a valuable intermediate in organic synthesis, particularly in polymerization reactions and the preparation of functionalized polymers. The compound is widely used in the development of specialty materials, including adhesives, coatings, and resins, due to its ability to participate in ring-opening metathesis polymerization (ROMP) and other cycloaddition reactions. Its rigid norbornene backbone also contributes to enhanced thermal and mechanical properties in derived polymers. The product is available in high purity, ensuring consistent performance in research and industrial applications.
5-Norbornen-2-carboxylic acid structure
5-Norbornen-2-carboxylic acid structure
Product Name:5-Norbornen-2-carboxylic acid
CAS No:120-74-1
MF:C8H10O2
MW:138.163802623749
MDL:MFCD00085356
CID:35967
PubChem ID:24868278
Update Time:2025-10-17

5-Norbornen-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

    • Bicyclo[2.2.1]hept-5-ene-2-carboxylic acid
    • 5-NORBORNENE-2-CARBOXYLIC ACID
    • 8,9,10-TRINORBORNA-5-ENE-2-CARBOXYLIC ACID
    • BICYCLO[2.2.1]-5-HEPTENE-2-CARBOXYLIC ACID
    • TIMTEC-BB SBB008175
    • Bicyclo(2.2.1)hept-2-ene-5-carboxylic acid
    • Norbornenecarboxylic acid
    • 5-norbornene-2-carboxylic acid, mixture of endo and exo
    • 5-norbornene-2-carboxylic acid, predominantly endo
    • 5-NORBORENE-2-CARBOXYLICACIDMIXTUREOFENDOANDEXO
    • 5-NORBORNENE-2-CARBOXYLIC ACID(NC)
    • 5-NORBORNENE-2-CARBOXYLIC ACID, MIXTURE &amp
    • EXO
    • Bicyclo[2.2.1]-5-heptene-2-carboxylic acid, endo + exo
    • Bicyclo2.2.1ü-5-heptene-2-carboxylic acid
    • Norborn-2-ene-5-carboxylic acid
    • Norborn-5-ene-2-carboxylic acid
    • 5-Norbornene-2-carboxylic acid (endo and exo Mixture)
    • Bicyclo[2.2.1]hept-5-ene-2-carboxylic Acid (endo- and exo- mixture)
    • (1R,2R)-5-norbornene-2-carboxylic acid
    • exo-5-Norbornene-2-carboxylic acid
    • 5-Norbornene-2-carboxylic acid, exo-
    • 5-Norbornene-2-carboxylic acid (8CI)
    • Bicyclo[2.2.1]hept-2-ene-5-carboxylic acid
    • FYGUSUBEMUKACF-UHFFFAOYSA-N
    • exo-Bicyclo[2.2.1]hept-5-ene-2-carboxylic acid
    • exo-Bicyclo(2.2.1)hept-
    • 5-Norbornen-2-carboxylic acid
    • J-802156
    • bicyclo[2,2,1]hept-5-ene-2-carboxylic acid
    • NSC155661
    • AKOS016311792
    • SB45624
    • DTXSID80883313
    • NS00041331
    • AC-4854
    • NSC 152348
    • AKOS025243184
    • EINECS 204-422-8
    • BB 0301297
    • bicyclo[2.2.1]hept-2-ene-6-carboxylic acid
    • Bicyclo(2.2.1)hept-5-ene-2-carboxylic acid, exo-
    • BB 0216344
    • 120-74-1
    • SCHEMBL75505
    • 2-norborn-5-ene carboxylic acid
    • A804582
    • NSC 155661
    • NSC152348
    • SB45385
    • BRN 3196451
    • Bicyclo[2.2.1]hept-5-ene-2-carboxylic acid, exo-
    • 5-norbornene 2-carboxylic acid
    • AM20080145
    • 4-09-00-00224 (Beilstein Handbook Reference)
    • (1S,4S,5S)-bicyclo[2.2.1]hept-2-ene-5-carboxylate
    • Bicyclo(2.2.1)hept-5-ene-2-carboxylic acid
    • F3095-4888
    • FT-0622951
    • AI3-51329
    • NSC-155661
    • WLN: L55 A CUTJ FVQ
    • 934-30-5
    • 67999-53-5
    • CS-W016495
    • N0667
    • NSC-152348
    • CHEMBL276474
    • AKOS000120886
    • Bicyclo[2.2.1]hept-5-ene-2-carboxylicacid
    • LS-13427
    • 2-norbornene-5-carboxylic acid
    • 5-norbornene-carboxylic acid
    • 5-bicyclo[2,2,1]heptene-2-carboxylic acid
    • Z104495016
    • EN300-21280
    • exo-Bicyclo(2.2.1)hept-5-ene-2-carboxylic acid
    • 5-Norbornene-2-carboxylic acid 97%
    • bicyclo[2.2.1]hept-5-ene-3-carboxylic acid
    • FT-0678039
    • 5-norbomene-2-carboxylic acid
    • MFCD00085356
    • BP-24389
    • 5-norbornene-endo-2-carboxylic acid
    • 58001-99-3
    • F14856
    • DB-008475
    • MDL： MFCD00085356
    • Inchi： 1S/C8H10O2/c9-8(10)7-4-5-1-2-6(7)3-5/h1-2,5-7H,3-4H2,(H,9,10)
    • InChI Key： FYGUSUBEMUKACF-UHFFFAOYSA-N
    • SMILES： OC(C1CC2C=CC1C2)=O
    • BRN： 3196451

Computed Properties

  • Exact Mass: 138.06800
  • Monoisotopic Mass: 138.068
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 1
  • Complexity: 195
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 3
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: 1.2
  • Topological Polar Surface Area: 37.3

Experimental Properties

  • Color/Form: Liquid or solid
  • Density: 1.129 g/mL at 25 °C(lit.)
  • Boiling Point: 136-138 °C/14 mmHg(lit.)
  • Flash Point: Degrees Fahrenheit:235.4°F
    Degrees Celsius:113°C
  • Refractive Index: n20/D 1.494(lit.)
  • Water Partition Coefficient: Not miscible with water.
  • PSA: 37.30000
  • LogP: 1.28320
  • FEMA: 2593
  • Solubility: Not miscible with water.

5-Norbornen-2-carboxylic acid Security Information

  • Symbol: GHS05
  • Prompt：warning
  • Signal Word：Danger
  • Hazard Statement： H314
  • Warning Statement： P280,P305+P351+P338,P310
  • Hazardous Material transportation number：UN 3265 8/PG 3
  • WGK Germany：3
  • Hazard Category Code： 34
  • Safety Instruction： S26-S36/37/39-S45
  • Hazardous Material Identification： C
  • Safety Term：S26;S36/37/39;S45
  • Risk Phrases：R34
  • HazardClass：8
  • PackingGroup：III
  • TSCA：Yes
  • Storage Condition：Store at room temperature

5-Norbornen-2-carboxylic acid Customs Data

  • HS CODE：2916209090
  • Customs Data：

    China Customs Code:

    2916209090

    Overview:

    2916209090 other(Cycloalkane\Cycloene\Cyclic terpene)Monocarboxylic acid(Including anhydrides\Acyl halide,Peroxides, peroxyacids and derivatives of this tax number). VAT:17.0% Tax refund rate:9.0% Regulatory conditions:AB(Customs clearance form for Inbound Goods,Customs clearance form for outbound goods) MFN tariff:6.5% general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to, Acrylic acid\Acrylates or esters shall be packaged clearly

    Regulatory conditions:

    A.Customs clearance form for Inbound Goods
    B.Customs clearance form for outbound goods

    Inspection and quarantine category:

    R.Sanitary supervision and inspection of imported food
    S.Sanitary supervision and inspection of exported food
    M.Import commodity inspection
    N.Export commodity inspection

    Summary:

    2916209090 other cyclanic, cyclenic or cyclotherpenic monocarboxylic acids, their anhydrides, halides, peroxides, peroxyacids and their derivatives VAT:17.0% Tax rebate rate:9.0% Supervision conditions:AB(certificate of inspection for goods inward,certificate of inspection for goods outward) MFN tariff:6.5% General tariff:30.0%

5-Norbornen-2-carboxylic acid Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
TRC
A601658-50mg
rac-(1R,2R,4R)-Bicyclo[2.2.1]hept-5-ene-2-carboxylic Acid
 120-74-1
50mg
 $ 50.00 2022-06-08
TRC
A601658-100mg
rac-(1R,2R,4R)-Bicyclo[2.2.1]hept-5-ene-2-carboxylic Acid
 120-74-1
100mg
 $ 65.00 2022-06-08
TRC
A601658-500mg
rac-(1R,2R,4R)-Bicyclo[2.2.1]hept-5-ene-2-carboxylic Acid
 120-74-1
500mg
 $ 80.00 2022-06-08
Fluorochem
093721-5g
Bicyclo[2.2.1]hept-5-ene-2-carboxylic acid
 120-74-1 97%
5g
 ￡15.00 2022-03-01
Fluorochem
093721-25g
Bicyclo[2.2.1]hept-5-ene-2-carboxylic acid
 120-74-1 97%
25g
 ￡49.00 2022-03-01
SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd.
N111450-100g
5-Norbornen-2-carboxylic acid
 120-74-1 99%
100g
 ¥415.90 2023-09-01
SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd.
N111450-25g
5-Norbornen-2-carboxylic acid
 120-74-1 99%
25g
 ¥146.90 2023-09-01
SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd.
N111450-5g
5-Norbornen-2-carboxylic acid
 120-74-1 99%
5g
 ¥52.90 2023-09-01
SHANG HAI YI EN HUA XUE JI SHU Co., Ltd.
R015370-100g
5-Norbornen-2-carboxylic acid
 120-74-1 99%
100g
 ￥242 2024-05-26
SHANG HAI YI EN HUA XUE JI SHU Co., Ltd.
R015370-25g
5-Norbornen-2-carboxylic acid
 120-74-1 99%
25g
 ￥81 2024-05-26

5-Norbornen-2-carboxylic acid Suppliers

Suzhou Senfeida Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
(CAS:120-74-1)5-Norbornene-2-carboxylic acid
Order Number:sfd19046
Stock Status:in Stock
Quantity:200KG
Purity:99%
Pricing Information Last Updated:Friday, 19 July 2024 14:38
Price ($):discuss personally
Email:sales2@senfeida.com
Tiancheng Chemical (Jiangsu) Co., Ltd
Gold Member
Audited Supplier Audited Supplier
(CAS:120-74-1)5-Norbornene-2-carboxylic acid
Order Number:LE8734;LE25886964
Stock Status:in Stock
Quantity:25KG,200KG,1000KG
Purity:99%
Pricing Information Last Updated:Friday, 20 June 2025 12:00
Price ($):discuss personally
Email:18501500038@163.com

5-Norbornen-2-carboxylic acid Related Literature

Related Categories

120-74-1 (5-Norbornen-2-carboxylic acid) Related Products

Recommended suppliers
Suzhou Senfeida Chemical Co., Ltd
(CAS:120-74-1)5-Norbornene-2-carboxylic acid
sfd19046
Purity:99%
Quantity:200KG
Price ($):Inquiry
Email
Tiancheng Chemical (Jiangsu) Co., Ltd
(CAS:120-74-1)5-Norbornene-2-carboxylic acid
LE8734;LE25886964
Purity:99%/99%
Quantity:25KG,200KG,1000KG/25KG,200KG,1000KG
Price ($):Inquiry/Inquiry
Email